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Compound of Interest

Compound Name: N-Octyl-D17-amine

CAS No.: 1173022-14-4

Cat. No.: B570408

Get Quote

N-Octyl-D17-amine is the deuterated isotopologue of the primary amine, n-octylamine. In this

compound, 17 of the hydrogen atoms have been replaced with deuterium, a stable, non-

radioactive isotope of hydrogen. This isotopic substitution is the defining feature of N-Octyl-
D17-amine and is central to its primary applications, without significantly altering its

fundamental chemical reactivity compared to its non-labeled counterpart. The increased mass

imparted by the deuterium atoms makes it an ideal internal standard for quantitative analysis,

particularly in mass spectrometry-based techniques. This guide provides an in-depth

exploration of its physicochemical properties, synthesis, and core applications, with a focus on

its role in modern analytical workflows.

Part 1: Core Physicochemical and Spectroscopic
Properties
The substitution of hydrogen with deuterium results in a predictable increase in molecular

weight and subtle changes in physical properties such as boiling point and density. However,

the most significant impact is observed in its spectroscopic signature, which is foundational to

its utility in analytical chemistry.
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Physicochemical Data
The properties of N-Octyl-D17-amine are directly comparable to those of n-octylamine, with

adjustments for the mass increase from deuterium substitution.

Property N-Octylamine N-Octyl-D17-amine
Rationale for
Difference

Synonyms
Octan-1-amine, 1-

Aminooctane

Perdeuterated

octylamine
Isotopic variant

CAS Number 111-86-4 1246819-25-6
Unique identifier for

the isotopologue

Molecular Formula C₈H₁₉N C₈H₂D₁₇N

Substitution of 17

hydrogens with

deuterium

Molecular Weight 129.24 g/mol 146.35 g/mol
Increased mass from

17 deuterium atoms

Boiling Point 178-179 °C
Slightly higher than

179 °C

Increased mass leads

to stronger

intermolecular van der

Waals forces.

Density ~0.782 g/mL
Slightly higher than

0.782 g/mL

Higher molecular

mass for a similar

molecular volume.

Solubility

Sparingly soluble in

water; soluble in

ethanol, ether,

acetone.

Similar to n-

octylamine

Polarity is not

significantly altered by

deuteration.

Spectroscopic Profile: The Analytical Fingerprint
The key utility of N-Octyl-D17-amine lies in its distinct spectroscopic properties compared to its

non-deuterated form.
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Mass Spectrometry (MS): In a mass spectrum, the molecular ion peak (M+) for N-Octyl-D17-
amine will appear at a mass-to-charge ratio (m/z) that is 17 units higher than that of n-

octylamine. This clear mass shift allows a mass spectrometer to easily distinguish between

the labeled internal standard and the unlabeled analyte, even if they co-elute during

chromatographic separation. This is the fundamental principle behind its use in Stable

Isotope Dilution Analysis (SIDA).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: In a proton NMR spectrum, the signals corresponding to the 17 deuterated

positions would be absent. This provides an unambiguous confirmation of the positions

and extent of deuterium incorporation.

²H NMR: A deuterium NMR spectrum would show signals at the chemical shifts

corresponding to the deuterated positions, confirming the presence of the label.

¹³C NMR: Carbon atoms bonded to deuterium will exhibit triplet splitting patterns (due to

the spin-1 nature of deuterium) and may experience a slight upfield shift (isotope effect).

Infrared (IR) Spectroscopy: The C-H stretching vibrations typically observed in the 2800-

3000 cm⁻¹ region will be shifted to a lower frequency (approximately 2100-2200 cm⁻¹) for

the C-D bonds. This is due to the increased mass of deuterium compared to protium, which

lowers the vibrational frequency of the bond.

Part 2: Synthesis and Isotopic Labeling Strategy
The synthesis of N-Octyl-D17-amine typically involves introducing deuterium at a late stage to

a precursor molecule. A common and efficient method is the reductive amination of a

deuterated aldehyde or ketone with a deuterated nitrogen source, using a deuterated reducing

agent.

Illustrative Synthetic Workflow
A plausible synthetic route involves the reduction of a deuterated octanoyl chloride to the

corresponding deuterated octanal, followed by reductive amination.
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Step 1: Reduction

Step 2: Reductive Amination

Octanoyl-D15-chloride

Octanal-D16

  LiAlD₄ (Lithium aluminum deuteride)

Octanal-D16

N-Octyl-D17-amine

  ND₄Cl (Ammonium-D4 chloride)
  NaBD₃CN (Sodium cyanoborodeuteride)

Click to download full resolution via product page

Caption: Synthetic pathway for N-Octyl-D17-amine via reduction and reductive amination.

Part 3: Core Application: Stable Isotope Dilution
Analysis (SIDA)
The primary and most critical application of N-Octyl-D17-amine is as an internal standard in

quantitative mass spectrometry, employing the Stable Isotope Dilution Analysis (SIDA)

methodology. This technique is considered the gold standard for quantification due to its high

precision and accuracy.

Principle of SIDA
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SIDA corrects for sample loss during preparation and for variations in instrument response

(matrix effects). The core principle relies on the assumption that the deuterated standard (N-
Octyl-D17-amine) behaves identically to the non-deuterated analyte (n-octylamine) during

sample extraction, derivatization, and chromatographic separation. Because they are

chemically identical, any loss or enhancement experienced by the analyte is also experienced

equally by the standard.

The quantification is based on the ratio of the mass spectrometer signal of the analyte to the

signal of the known amount of added internal standard.

Experimental Protocol: Quantification of n-Octylamine in
a Sample Matrix using LC-MS

Standard Preparation: Prepare a stock solution of N-Octyl-D17-amine of a known

concentration (e.g., 1 mg/mL) in a suitable solvent like methanol.

Sample Spiking: Add a precise and known volume of the N-Octyl-D17-amine internal

standard stock solution to the unknown sample before any sample preparation or extraction

steps.

Sample Preparation/Extraction: Perform the necessary extraction procedure (e.g., liquid-

liquid extraction, solid-phase extraction) to isolate the analyte and internal standard from the

sample matrix. Causality Note: Adding the standard at the very beginning ensures it

undergoes all the same potential losses as the native analyte, which is the key to accurate

correction.

Chromatographic Separation: Inject the extracted sample onto a liquid chromatography (LC)

system. A suitable column (e.g., C18) is used to separate octylamine from other matrix

components. The analyte and the deuterated standard will co-elute, or elute very closely

together.

Mass Spectrometric Detection: The eluent from the LC is directed into a mass spectrometer

(e.g., a triple quadrupole instrument) operating in Selected Ion Monitoring (SIM) or Multiple

Reaction Monitoring (MRM) mode.

The instrument is set to monitor the m/z for n-octylamine (e.g., [M+H]⁺ at m/z 130.2).
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Simultaneously, it monitors the m/z for N-Octyl-D17-amine (e.g., [M+H]⁺ at m/z 147.3).

Quantification: A calibration curve is generated using known concentrations of the analyte

with a constant amount of the internal standard. The concentration of the analyte in the

unknown sample is determined by calculating the peak area ratio of the analyte to the

internal standard and interpolating this value on the calibration curve.

SIDA Workflow Diagram

Stable Isotope Dilution Analysis (SIDA) Workflow

Unknown Sample
(Contains Analyte)

Spike with Known Amount
of N-Octyl-D17-amine (IS)

Sample Preparation
(e.g., Extraction)

Analyte and IS
experience same effects LC-MS Analysis Data Processing

Measure Peak Area Ratio
(Analyte / IS) Accurate Quantification

of Analyte

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.

Part 4: Safety, Handling, and Storage
The toxicological and safety profile of N-Octyl-D17-amine is considered to be identical to that

of n-octylamine. Deuteration does not alter the biochemical reactivity in a way that would

introduce new hazards. Therefore, all safety precautions for n-octylamine should be followed.

Hazards: Corrosive. Causes severe skin burns and eye damage. Harmful if swallowed or

inhal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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